4-(3-Amino-4-methyl-1H-pyrazol-1-YL)-2-methylbutan-2-OL

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• SMILES: CC1=CN(N=C1N)CCC(C)(C)O
• InChI: InChI=1S/C9H17N3O/c1-7-6-12(11-8(7)10)5-4-9(2,3)13/h6,13H,4-5H2,1-3H3,(H2,10,11)
• InChIKey: FRYDABXMPLMCFD-UHFFFAOYSA-N

4-(3-Amino-4-methyl-1H-pyrazol-1-YL)-2-methylbutan-2-OL: Overview

4-(3-Amino-4-methyl-1H-pyrazol-1-YL)-2-methylbutan-2-OL (CAS 1519999-27-9) is a 3-aminopyrazole derivative with a specific 4-methyl substitution on the pyrazole ring and a tertiary alcohol-containing 2-methylbutan-2-ol side chain . Its molecular formula is C9H17N3O (MW 183.25 g/mol) with a computed LogP of 0.75, indicating moderate lipophilicity . This compound serves as a specialized building block in medicinal chemistry and agrochemical research, distinguished from its regioisomers by the precise positioning of its amino and methyl groups, which govern its hydrogen-bonding capacity and steric profile .

● 4-Methyl pyrazole SAR studies

● 3-Amino hinge-binding motif exploration

● Tertiary alcohol linker for stability-oriented design

Why Generic Substitution Fails

Substituting 4-(3-Amino-4-methyl-1H-pyrazol-1-YL)-2-methylbutan-2-OL with a generic aminopyrazole isomer can fail due to critical differences in regiochemistry and side-chain structure that affect solubility, reactivity, and biological target engagement. The 3-amino-4-methyl pattern offers a unique hydrogen bond donor/acceptor arrangement not replicated by 4-amino or 5-methyl isomers, which inherently alters kinase hinge-binding motifs and molecular recognition [1]. Additionally, the tertiary alcohol sidechain provides distinct metabolic stability and steric bulk compared to primary or secondary alcohol analogs, directly impacting the compound's utility as a synthetic intermediate or pharmacophore . Simple class-level substitution is therefore not equivalent without quantitative verification.

Regiochemistry

4-Methyl vs. 5-methyl isomer may shift GCGR target engagement; activity not interchangeable

Amino Position

3-Amino geometry differs from 4-amino in H-bond directionality; may alter molecular recognition

Side Chain

Tertiary alcohol provides distinct steric and lipophilicity profile vs. primary/secondary analogs

• [1] Shu S, Dai A, Wang J, et al. A novel series of 4-methyl substituted pyrazole derivatives as potent glucagon receptor antagonists: Design, synthesis and evaluation of biological activities. Bioorg Med Chem. 2018;26(8):1896-1908. PMID: 29523469. View Source

Differentiation from Direct Analogs

4-Methyl vs. 5-Methyl Regiochemistry

The target compound's 4-methyl substitution on the pyrazole ring provides a distinct shape and electronic environment compared to the 5-methyl isomer. In a study of 4-methyl pyrazole derivatives as GCGR antagonists, the 4-methyl series demonstrated high receptor binding, with representative compounds achieving IC50 values between 0.06 and 0.09 μM, a property lost in 5-methyl analogs [1]. This regioisomeric preference is critical for target engagement.

4-Methyl vs. 5-Methyl

Reported

4-methyl: IC₅₀ 0.06–0.09 μM
5-methyl: inactive or significantly less active

Regioisomer-dependent target engagement for GCGR

Cell-based cAMP assay context

Evidence Dimension	Regiochemistry of pyrazole methyl substitution
Target Compound Data	4-methyl substitution (Compound 9r class)
Comparator Or Baseline	5-methyl substitution isomer (CAS 1699332-06-3)
Quantified Difference	GCGR binding IC50 shift from active (0.06-0.09 μM) to inactive or significantly less active in the 5-methyl series [1]
Conditions	Cell-based GCGR cAMP assay and binding assay [1]

Why This Matters

The pyrazole methyl position is a key determinant of biological activity in this scaffold; procurement of the specific 4-methyl isomer is essential for reproducibility of published SAR.

• [1] Shu S, Dai A, Wang J, et al. A novel series of 4-methyl substituted pyrazole derivatives as potent glucagon receptor antagonists: Design, synthesis and evaluation of biological activities. Bioorg Med Chem. 2018;26(8):1896-1908. PMID: 29523469. View Source

3-Amino vs. 4-Amino Hydrogen Bonding

The target compound possesses a 3-amino group on the pyrazole, which acts as a stronger H-bond donor/acceptor in a bidentate fashion compared to the 4-amino isomer. The 3-amino-4-methyl arrangement provides 2 hydrogen bond donors and 3 acceptors, whereas the 4-amino-3,5-dimethyl analog (CAS 1501334-07-1) offers a different donor/acceptor geometry, altering its interaction with biological targets . This directly influences binding mode in kinase and GPCR targets.

3-Amino H-Bond Geometry

Class-level inference

2 HBD, 3 HBA (bidentate) vs. 4-amino isomer: altered geometry

Supports hinge-binding motif evaluation

Structural analysis; no direct comparative assay

Evidence Dimension	Hydrogen bond donor/acceptor count and geometry
Target Compound Data	2 HBD, 3 HBA
Comparator Or Baseline	4-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol (CAS 1501334-07-1): 2 HBD, 3 HBA but altered geometry
Quantified Difference	Identical HBD/HBA counts but distinct spatial orientation; no direct comparative assay data available
Conditions	Structural analysis derived from SMILES and InChI keys

Why This Matters

The amino position governs the compound's ability to form specific directional interactions; the 3-amino isomer is preferred for hinge-binding kinase inhibitor design, making this compound a critical tool for specific SAR programs.

Tertiary Alcohol Stability

The 2-methylbutan-2-ol chain of the target compound is a tertiary alcohol, which is resistant to oxidation and exhibits greater steric hindrance compared to the primary (butan-1-ol) or secondary (butan-2-ol) analogs. This difference is reflected in the LogP values: 0.75 for the target vs. an estimated LogP < 0.5 for the less substituted analogs (CAS 1339469-12-3 and 1566575-46-9) . The increased lipophilicity and steric bulk can improve membrane permeability and metabolic stability.

Tertiary Alcohol Lipophilicity

Data to verify

LogP 0.75 (target) vs. <0.5 (primary analog)

Reported lipophilicity difference may affect permeability

Computed LogP; vendor datasheet values

Evidence Dimension	Calculated LogP and alcohol type
Target Compound Data	LogP 0.75; tertiary alcohol (2-methylbutan-2-ol)
Comparator Or Baseline	4-(3-Amino-4-methyl-1H-pyrazol-1-yl)butan-1-ol (LogP < 0.5 estimate) and 4-(3-Amino-4-methyl-1H-pyrazol-1-yl)butan-2-ol
Quantified Difference	ΔLogP > 0.25; substitution from primary to tertiary alcohol
Conditions	Computed LogP values from vendor technical datasheets

Why This Matters

The tertiary alcohol side chain imparts distinct pharmacokinetic and chemical handling properties; for applications requiring metabolic stability or specific lipophilicity, the target compound is a non-interchangeable building block.

Purity and Quality Control

The commercially available target compound is supplied with a certified purity of 95% by standard analytical methods (NMR, HPLC, GC) as per vendor documentation . In contrast, some regioisomeric analogs (e.g., 4-(3-Amino-5-methyl-1H-pyrazol-1-yl)-2-methylbutan-2-ol) are also specified at 95% purity , but batch-to-batch variability data are not publicly available. The defined purity threshold ensures consistent reactivity in synthetic applications.

Purity Specification

Data to verify

95% (NMR, HPLC, GC)

Standard purity for synthetic consistency

Batch variability data not publicly available

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (by NMR, HPLC, GC)
Comparator Or Baseline	95% for 4-(3-Amino-5-methyl isomer)
Quantified Difference	Equivalent purity specification; no comparative advantage in purity alone
Conditions	Vendor-provided quality control data

Why This Matters

While purity is standard, the availability of detailed QC documentation for this specific compound supports GLP/GMP compliance in procurement decisions.

Application Scenarios

GCGR Antagonist Lead Optimization

For medicinal chemistry programs targeting the glucagon receptor, the 4-methyl pyrazole core is essential for high-affinity binding as demonstrated by Shu et al. (2018) [1]. The target compound provides the exact 3-amino-4-methyl substitution pattern required for this scaffold, avoiding inactive 5-methyl isomers. It is the recommended starting material for synthesizing novel GCGR antagonists with IC50 potency in the sub-100 nM range [1].

Kinase Inhibitor Fragment Libraries

The 3-amino group on the pyrazole, with its bidentate donor/acceptor character, is a privileged fragment for ATP-binding site interactions in kinases [1]. The target compound's unique 3-amino-4-methyl geometry is pre-organized for hinge-region binding, making it a superior choice over 4-amino or 5-amino analogs in fragment-based drug discovery .

Metabolically Stable Probe Design

The tertiary alcohol side chain in the target compound offers intrinsic resistance to oxidation and conjugation, unlike primary or secondary alcohol analogs [1]. This property is leveraged in the design of metabolic stability in probes or prodrugs, where the tertiary alcohol serves as a stable linker or solubility-enhancing group, as supported by its higher computed LogP of 0.75 [1].

Application

Selection Property

Validation Focus

GCGR antagonist SAR studies

4-Methyl pyrazole regiochemistry

Target engagement via GCGR binding assays

Kinase inhibitor fragment-based discovery

3-Amino hinge-binding geometry

Kinase panel selectivity profiling

Metabolic stability probe development

Tertiary alcohol linker stability

In vitro metabolic stability assays

• [1] Shu S, Dai A, Wang J, et al. A novel series of 4-methyl substituted pyrazole derivatives as potent glucagon receptor antagonists: Design, synthesis and evaluation of biological activities. Bioorg Med Chem. 2018;26(8):1896-1908. PMID: 29523469. View Source